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Compound of Interest

Compound Name: Triethylenephosphoramide

CAS No.: 27030-72-4

Cat. No.: B10853437

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and biological activity of triethylenephosphoramide (TEPA), a significant compound in the

fields of pharmacology and organic chemistry.

Chemical Structure and Properties
Triethylenephosphoramide, with the chemical formula C₆H₁₂N₃OP, is an organophosphorus

compound characterized by a central phosphorus atom double-bonded to an oxygen atom and

single-bonded to three aziridine rings.[1][2][3] Its IUPAC name is 1-[bis(aziridin-1-

yl)phosphoryl]aziridine.[1]
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Property Value Source

Molecular Formula C₆H₁₂N₃OP [1][3]

Molecular Weight 173.15 g/mol [1]

CAS Number 545-55-1 [1][3]

Appearance Colorless crystalline solid [1]

Melting Point 41 °C [4]

Boiling Point 90-91 °C at 23 mmHg [1]

Solubility
Soluble in water, alcohol, and

ether
[4]

Structural Data (Predicted):

No experimentally determined crystal structure for triethylenephosphoramide is publicly

available. The following bond lengths and angles are predicted based on computational

modeling and are provided for informational purposes.

Bond Predicted Length (Å)

P=O 1.48

P-N 1.66

N-C (aziridine) 1.47

C-C (aziridine) 1.48

C-H 1.09
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Angle Predicted Angle (°)

O=P-N 114

N-P-N 104

P-N-C (aziridine) 118

C-N-C (aziridine) 60

Mechanism of Action: DNA Alkylation
TEPA functions as an alkylating agent, a class of compounds that covalently attach an alkyl

group to DNA. This action is central to its utility as an antineoplastic agent and an insect

chemosterilant. The mechanism proceeds through the in vivo generation of a highly reactive

aziridinium ion. This intermediate then acts as an electrophile, attacking nucleophilic sites on

DNA bases, primarily the N7 position of guanine. This process can lead to DNA cross-linking,

strand breaks, and ultimately, inhibition of DNA replication and transcription, inducing apoptosis

in rapidly dividing cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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